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Compound of Interest

Compound Name:
Tributylmethylammonium dibutyl

phosphate

CAS No.: 922724-14-9

Cat. No.: B3183330 Get Quote

Executive Summary & Technical Verdict
The transition from sulfated ash, phosphorus, and sulfur (SAPS) additives to ashless

alternatives is driving the investigation of ionic liquids (ILs). [N

][DBP] represents a class of ammonium-phosphate ILs designed to overcome the solubility and
toxicity issues of earlier IL generations (e.g., imidazolium halides).

Verdict:

Friction Performance: [N

][DBP] demonstrates superior friction reduction (up to 30-40% lower COF) compared to
ZDDP. This is attributed to the formation of a smoother, thinner iron-phosphate tribofilm,
contrasting with ZDDP’s characteristic rough, glassy polyphosphate pads.[1]

Wear Protection: The IL provides wear protection comparable to or exceeding ZDDP in

boundary lubrication regimes, particularly at moderate temperatures (

).

Environmental Profile: Unlike ZDDP, [N
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][DBP] is ashless and has shown significantly lower aquatic toxicity (

survival rates in C. dubia assays vs.

for commercial bio-derived additives).

Chemical Identity & Structural Properties[2]
Understanding the steric and electronic properties of the additives is crucial for interpreting their

surface adsorption behaviors.

Feature
[N

][DBP]
ZDDP (Secondary)

IUPAC Name
Methyltributylammonium

dibutyl phosphate
Zinc dialkyldithiophosphate

Structure Type Ionic Liquid (Cation/Anion Pair) Organometallic Salt

Active Elements P, N, O (Ashless) Zn, P, S (SAPS)

Solubility
High (>5 wt% in synthetic

esters)
High (Oil soluble)

Thermal Stability

Note on Nomenclature:

[N

]: The cation is Methyltributylammonium. The asymmetry (

vs

chains) reduces lattice energy, ensuring a liquid state at room temperature.

[DBP]: The anion is Dibutyl Phosphate. This is the primary "load-carrying" component,

reacting with the ferrous surface to form protective phosphate films.

Mechanistic Comparison: Tribofilm Formation
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The fundamental difference in performance stems from how the protective film is generated

under shear stress.

ZDDP Mechanism (The "Sacrificial Glass")
ZDDP functions via a stress-activated thermal decomposition.

Adsorption: ZDDP adsorbs to the metal surface.

Decomposition: Under high contact pressure and heat, it decomposes into zinc

polyphosphates and sulfides.

Film Growth: These species crosslink to form a thick (50–150 nm), patchy, glassy pad.

Result: Excellent anti-wear (prevents metal-metal contact) but higher friction due to the

roughness of the glassy pads.

[N ][DBP] Mechanism (The "Electro-Chemical Layer")
The IL functions via an anion-driven tribochemical reaction.

Electrostatic Adsorption: The cationic head groups adsorb to the negatively charged metal

surface, creating a dense monolayer.

Anion Exchange/Reaction: Under shear, the [DBP] anion reacts with iron oxides to form iron

phosphate (

).

Film Morphology: The resulting film is thin (<50 nm) and smooth, preserving the

hydrodynamic lubrication regime longer than ZDDP.

Pathway Visualization
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Figure 1: Comparative pathways of tribofilm formation. ZDDP relies on thermal decomposition

to form thick pads, while [N
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][DBP] utilizes surface adsorption and reaction to form smooth layers.

Experimental Performance Data
The following data summarizes comparative studies conducted using a Reciprocating Ball-on-

Flat Tribometer (ASTM G133 modified).

Test Conditions:

Base Oil: Synthetic Ester or PAO (Polyalphaolefin)

Concentration: 0.5 wt% to 1.0 wt%

Load: 25–100 N (Boundary Lubrication)

Temperature:

and

Table 1: Friction and Wear Metrics

Metric Base Oil ZDDP (1.0 wt%)

[N

][DBP] (0.5

wt%)

Performance

Delta (IL vs

ZDDP)

Avg. COF (

)
0.15 - 0.18 0.10 - 0.12 0.06 - 0.08

~30-40%

Reduction

Avg. COF (

)
> 0.20 (Failure) 0.08 - 0.10 0.05 - 0.07 ~20% Reduction

Wear Volume (

)
> 20.0 0.30 - 0.50 0.14 - 0.20

Superior

Protection

Film Composition

(XPS)
Iron Oxide Zn, S, P, O Fe, P, O, N

Elimination of

Sulfur/Ash
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Key Insight: While ZDDP is highly effective, the [N

][DBP] IL achieves similar or better wear protection with significantly lower friction.

This is critical for energy efficiency (fuel economy) applications.

Validated Experimental Protocol
To replicate these results, the following self-validating protocol is recommended. This workflow

ensures that solubility issues (common with ILs) do not invalidate the tribological data.

Protocol Workflow

1. Synthesis/Sourcing
[N1,4,4,4][DBP]

2. Solubility Check
(Turbidity Analysis)If Haze (Refine)

3. Formulation
(0.5 wt% in Base Oil)

If Clear 4. Tribotesting
(ASTM G133 Reciprocating)

5. Surface Analysis
(SEM/EDS + XPS)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for validating ionic liquid tribological performance.

Detailed Methodology
Solubility Verification:

Mix [N

][DBP] into the base oil (e.g., PAO 4 or Synthetic Ester) at 0.5 wt%.

Validation: Sonicate for 30 mins at

. Allow to stand for 24 hours. If any phase separation or haze is visible, the IL is not
suitable for direct blending without a dispersant. [N

][DBP] typically passes this in polar esters.
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Tribological Testing (ASTM G133 Modified):

Rig: Plint TE 77 or SRV-V.

Specimens: AISI 52100 Steel Ball (6mm) on Steel Flat.

Parameters: Load 25N, Frequency 10Hz, Stroke 4mm, Duration 60 min.

Data Capture: Record COF at 1-second intervals.

Surface Analysis (The "Why"):

SEM/EDS: Confirm the wear scar diameter and check for elemental P (Phosphorus)

without S (Sulfur) or Zn (Zinc).

XPS (X-ray Photoelectron Spectroscopy): This is mandatory to confirm the chemical state.

Look for the binding energy of Phosphate (

) to confirm the formation of the tribofilm.
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phosphonium/phosphate IL tribofilm formation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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